BENGHE Foundational & Exploratory

Check Availability & Pricing

2'-Bromo-5'-fluoroacetophenone as a building
block in organic synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-Bromo-5'-fluoroacetophenone

An In-depth Technical Guide to 2'-Bromo-5'-fluoroacetophenone as a Versatile Building
Block in Organic Synthesis

For Researchers, Scientists, and Drug Development
Professionals
Introduction

2'-Bromo-5'-fluoroacetophenone is a halogenated aromatic ketone that has emerged as a
critical building block in modern organic synthesis.[1] Its structure, featuring a benzene ring
substituted with bromine, fluorine, and an acetyl group, provides multiple reactive sites for
constructing complex molecular architectures.[1] First synthesized in the latter half of the 20th
century, this compound is not naturally occurring and is produced exclusively through industrial
synthesis.[1]

Primarily, 2'-Bromo-5'-fluoroacetophenone serves as a versatile intermediate in the
pharmaceutical industry for synthesizing a range of biologically active compounds, including
kinase inhibitors and antiviral agents.[1] Its utility also extends to the agrochemical and
specialty materials sectors.[1][2] The strategic placement of the bromine and fluorine atoms,
along with the reactive ketone functionality, allows for selective transformations, making it an
invaluable tool in drug discovery and development pipelines.[2][3] It is particularly noted for its
application in the enantioselective synthesis of chiral molecules, such as 3-aryl-1-indanone
derivatives, which is crucial for producing enantiomerically pure compounds with improved
therapeutic efficacy and safety profiles.[3][4][5]
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Physicochemical and Spectroscopic Data

The physical and chemical properties of 2'-Bromo-5'-fluoroacetophenone are summarized

below. At room temperature, it typically appears as an off-white to pale yellow crystalline solid

with a faint aromatic odor.[1]

Table 1: Physicochemical Properties of 2'-Bromo-5'-fluoroacetophenone

Property Value Reference

CAS Number 1006-33-3 [1][4][6]

Molecular Formula CsHeBrFO [1][41[6]

Molecular Weight 217.04 g/mol [1114]
Off-white to pale yellow

Appearance ) ) [1]
crystalline solid

Melting Point 42 °C

Boiling Point ~160-170 °C [6]

Density ~1.49 g/mL [6]
Soluble in methanol and most

N organic solvents (e.g., ethanol,

Solubility ) [1][4][6]
ether, benzene). Sparingly
soluble in water.
Sealed in dry, room

Storage [1114]

temperature conditions.

Table 2: Spectroscopic Data of 2'-Bromo-5'-fluoroacetophenone
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Spectroscopy Data Reference

5 7.59 (dd, J=8.7, 4.9Hz, 1H),
7.19 (dd, J=8.5, 3.0Hz, 1H),
1H NMR (300MHz, CDCls) 7,04 (ddd, J=9.1, 7.8, 3,01z [4]

1H), 2.64 (s, 3H)

Canonical SMILES CC(=0)C1=CC(F)=CC=C1Br  [1]

BQXROZQUDCJIBBY-
InChl Key [1]
UHFFFAOYSA-N

Synthesis of 2'-Bromo-5'-fluoroacetophenone

The industrial-scale preparation of 2'-Bromo-5'-fluoroacetophenone typically involves the
regioselective halogenation of a suitable precursor, such as 5-fluoroacetophenone.[1] Another
common laboratory synthesis involves the oxidation of 1-(2-bromo-5-fluorophenyl)ethanol.
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1-(2-bromo-5-fluorophenyl)ethanol
in Dichloromethane

Reactants

A

Add Trichloroisocyanuric Acid (TCCA)
and TEMPO (catalyst)

Stir at 0-20 °C
(Ice Bath)

Process Control

Reaction Monitoring
(HPLC)

pon Completion

Workup:
- Dilute with MTBE
- Wash with NaOH, HCI/KI, NaHCOs3/Na2S20s, Brine

Purification

Dry (anhydrous MgSOa)
& Solvent Removal

2'-Bromo-5'-fluoroacetophenone
(Light Amber Liquid)
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2'-Bromo-5'-fluoroacetophenone 2'-Bromo-5'-fluoroacetophenone
+ Arylboronic Acid + Primary/Secondary Amine
Reactants Reactants
Pd Catalyst (e.g., Pd(PPhs)s) Pd Precatalyst (e.g., Pdz(dba)s)
+ Base (e.g., K2CO3) + Phosphine Ligand (e.g., XPhos)
+ Base (e.g., KsPOas or NaOtBu)

onditions

Solvent (e.g., Dioxane/Water)

Heat (e.g., 80 °C) Anhydrous Solvent (e.g., Toluene)

Heat (e.g., 90-110 °C)

echanism

Catalytic Cycle:
1. Oxidative Addition
2. Transmetalation
3. Reductive Elimination

Catalytic Cycle:
1. Oxidative Addition
2. Amine Coordination & Deprotonation
3. Reductive Elimination

Post-Reaction Post-Reaction

Workup & Purification
(Extraction, Chromatography)

Workup & Purification
(Filtration, Extraction, Chromatography)

2'-Aryl-5'-fluoroacetophenone
(Biaryl Product)

2'-Amino-5'-fluoroacetophenone Derivative
(Arylamine Product)
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2'-Bromo-5'-fluoroacetophenone

A

Reduction . a-Halogenation Condensation
(e.g., NaBHa) | (e.g., NBS, PBrs) (e.g., Aldol, Wittig)

\

1-(2-Bromo-5-fluorophenyl)ethanol 2-Bromo-1-(2-bromo-5-fluorophenyl)ethanone o,B-Unsaturated Ketone or Alkene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041415#2-bromo-5-fluoroacetophenone-as-a-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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